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Compound of Interest

Compound Name: Diphenyl methylphosphonate

Cat. No.: B048422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of diphenyl
methylphosphonate, a key intermediate in the synthesis of various organophosphorus

compounds. A comprehensive understanding of its solubility is crucial for process development,

reaction optimization, purification, and formulation in various research and industrial

applications.

Due to a lack of extensive published quantitative data on the solubility of diphenyl
methylphosphonate in a wide range of organic solvents, this guide focuses on providing the

known solubility information and presenting detailed experimental protocols for its

determination.

Physicochemical Properties of Diphenyl
Methylphosphonate
A summary of the key physicochemical properties of diphenyl methylphosphonate is

provided below.
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Property Value

CAS Number 7526-26-3

Molecular Formula C₁₃H₁₃O₃P

Molecular Weight 248.21 g/mol [1]

Appearance Solid, White Crystals and Lumps

Melting Point 32.5-37.5 °C[2]

Boiling Point 344.3 °C at 760 mmHg

Density 1.21 g/mL at 25 °C[2]

Solubility Data
The available quantitative and qualitative solubility data for diphenyl methylphosphonate is

limited. The following table summarizes the current knowledge. The lack of comprehensive

data necessitates experimental determination of solubility in most organic solvents to meet

specific research and development needs.

Solvent Solubility Temperature (°C)

Water 1.56 g/L[2][3] 20

Chloroform Slightly Soluble[2] Not Specified

Ethyl Acetate Slightly Soluble[2] Not Specified

Methanol Data Not Available -

Ethanol Data Not Available -

Acetone Data Not Available -

Toluene Data Not Available -

Dichloromethane Data Not Available -

N,N-Dimethylformamide (DMF) Data Not Available -

Dimethyl Sulfoxide (DMSO) Data Not Available -
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Experimental Protocols for Solubility Determination
Given the sparse availability of solubility data, the following section provides detailed

methodologies for the experimental determination of the solubility of diphenyl
methylphosphonate in various organic solvents.

Method 1: Gravimetric Method (Shake-Flask)
This is a standard and reliable method for determining the equilibrium solubility of a solid in a

solvent.

Materials and Equipment:

Diphenyl methylphosphonate

Selected organic solvent(s)

Analytical balance

Thermostatically controlled shaker or incubator

Screw-cap vials or flasks

Syringe filters (e.g., 0.45 µm PTFE)

Evaporating dish or pre-weighed vials

Oven or vacuum oven

Procedure:

Preparation: Add an excess amount of diphenyl methylphosphonate to a series of screw-

cap vials. The presence of undissolved solid at the end of the experiment is crucial to ensure

saturation.

Solvent Addition: Accurately pipette a known volume or mass of the desired organic solvent

into each vial.
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Equilibration: Tightly seal the vials and place them in a thermostatically controlled shaker set

to the desired temperature. Agitate the samples for a sufficient period (e.g., 24-72 hours) to

ensure equilibrium is reached. The time required for equilibration may need to be determined

empirically.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the

experimental temperature for a period to allow the excess solid to settle.

Sample Collection: Carefully withdraw a known volume of the supernatant using a pre-

warmed syringe to avoid precipitation. Immediately filter the solution through a syringe filter

into a pre-weighed vial.

Solvent Evaporation: Evaporate the solvent from the vial in an oven or vacuum oven at a

temperature that will not cause decomposition of the solute.

Quantification: Once the solvent is completely removed, weigh the vial containing the dried

solute.

Calculation: Calculate the solubility using the following formula: Solubility ( g/100 mL) =

(Mass of dried solute / Volume of supernatant collected) * 100

Method 2: High-Throughput Screening (HTS) Method
This method is suitable for rapidly assessing solubility in a large number of solvents, albeit with

potentially lower precision than the gravimetric method.

Materials and Equipment:

Diphenyl methylphosphonate

A library of organic solvents

96-well plates (with solvent-resistant seals)

Automated liquid handler (optional)

Plate shaker
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Plate reader (e.g., UV-Vis spectrophotometer) or HPLC system

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of diphenyl
methylphosphonate in a highly soluble solvent (e.g., DMSO or DMF).

Plate Preparation: Dispense a small, known volume of the stock solution into the wells of a

96-well plate. Evaporate the solvent to leave a thin film of the compound at the bottom of

each well.

Solvent Addition: Add the desired organic solvents to the wells.

Equilibration and Measurement: Shake the plate to facilitate dissolution and then measure

the concentration of the dissolved compound using a suitable analytical technique like UV-

Vis spectroscopy or by taking an aliquot for HPLC analysis.

Data Analysis: Correlate the measured concentration to the solubility in each solvent.

Experimental Workflow for Solubility Determination
The following diagram illustrates a generalized workflow for determining the solubility of a solid

compound in an organic solvent.

Preparation Equilibration Analysis Result

Select Solvent
and Temperature Weigh Excess Solute Add Known Volume

of Solvent
Agitate at Constant

Temperature (24-72h)
Allow Excess Solid

to Settle
Withdraw and Filter

Supernatant Evaporate Solvent Weigh Dried Solute Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining solid solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

